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Compound of Interest

Diethylisopropyilsilyl
Compound Name:
Trifluoromethanesulfonate

Cat. No.: B155940

An In-depth Technical Guide to
Diethylisopropylsilyl Trifluoromethanesulfonate

Introduction

Diethylisopropylsilyl trifluoromethanesulfonate, commonly abbreviated as DEIPSOTT, is a
silylating agent used in organic synthesis. It belongs to the family of silyl triflates, which are
known for their high reactivity. The primary application of Diethylisopropylsilyl
trifluoromethanesulfonate is in the protection of functional groups, particularly alcohols,
during multi-step synthetic sequences. The diethylisopropylsilyl (DEIPS) group offers a balance
of steric bulk and reactivity, making it a useful tool for chemists. This guide provides a
comprehensive overview of its physical and chemical properties, applications, and handling
procedures, tailored for researchers and professionals in drug development and chemical
synthesis.

Core Properties and Identifiers

Quantitative data for Diethylisopropylsilyl trifluoromethanesulfonate is summarized in the
tables below for easy reference.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 126889-55-2[1]

Molecular Formula CsH17F303SSi[1]

Molecular Weight 278.36 g/mol [1]
Diethylisopropylsilyl triflate,

Synonyms Trifluoromethanesulfonic acid
diethylisopropylsilyl ester

MDL Number MFCD00191689

Table 2: Physical Properties

Property Value

Appearance Colorless to light yellow/orange clear liquid

Flash Point 89 °C (192.2 °F)

Refractive Index 1.40

Purity >098.0%

Storage Temperature

0-10°C, under inert gas

Chemical Reactivity and Applications

Diethylisopropylsilyl trifluoromethanesulfonate is a highly reactive silylating agent. The

trifluoromethanesulfonate (triflate) group is an excellent leaving group, which facilitates the

rapid reaction of the silyl moiety with nucleophiles such as alcohols. This reactivity makes it an

effective reagent for introducing the diethylisopropylsilyl protecting group.

Primary Application: Protection of Alcohols

In the complex synthesis of organic molecules, it is often necessary to temporarily block a

reactive functional group to prevent it from interfering with a reaction occurring elsewhere in the

molecule. This temporary blocking is known as "protection," and the group added is a
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"protecting group".[2][3] Diethylisopropylsilyl trifluoromethanesulfonate is used to protect
alcohols by converting them into silyl ethers. This transformation is typically carried out in the
presence of a non-nucleophilic base, such as 2,6-lutidine or triethylamine, to neutralize the
triflic acid byproduct.

The resulting diethylisopropylsilyl ether is generally stable to a wide range of reaction
conditions, including many oxidizing and reducing agents, organometallic reagents, and some
acidic and basic conditions. The stability of the silyl ether is influenced by the steric bulk of the
silyl group. The DEIPS group provides a moderate level of steric hindrance.

Deprotection, the removal of the silyl group to regenerate the alcohol, is most commonly
achieved using a source of fluoride ions, such as tetrabutylammonium fluoride (TBAF),
hydrogen fluoride (HF), or potassium fluoride (KF).[4] The high affinity of fluorine for silicon
drives this reaction.

Logical Workflow for Alcohol Protection and Deprotection
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General workflow for the protection of an alcohol using DEIPSOTH.
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Experimental Protocols

The following are generalized experimental procedures for the protection of an alcohol with a
silyl triflate and its subsequent deprotection. These protocols are based on standard
procedures for similar silylating agents and may require optimization for specific substrates.

Protection of a Primary Alcohol (Generalized Procedure)

Preparation: A solution of the alcohol (1.0 equivalent) and a hindered base such as 2,6-
lutidine (1.2 equivalents) in an anhydrous aprotic solvent (e.g., dichloromethane or
acetonitrile) is prepared in a flame-dried flask under an inert atmosphere (e.g., argon or
nitrogen).

Cooling: The solution is cooled to 0 °C in an ice bath.

Addition of Reagent: Diethylisopropylsilyl trifluoromethanesulfonate (1.1 equivalents) is
added dropwise to the stirred solution.

Reaction: The reaction mixture is stirred at 0 °C and allowed to warm to room temperature.
The progress of the reaction is monitored by thin-layer chromatography (TLC) or liquid
chromatography-mass spectrometry (LC-MS).

Work-up: Upon completion, the reaction is quenched by the addition of a saturated aqueous
solution of sodium bicarbonate. The aqueous layer is extracted with an organic solvent (e.g.,
ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous
sodium sulfate or magnesium sulfate, filtered, and concentrated under reduced pressure.

Purification: The crude product is purified by flash column chromatography on silica gel to
yield the pure silyl ether.

Deprotection of a DEIPS Ether (Generalized Procedure)

o Preparation: The DEIPS-protected alcohol (1.0 equivalent) is dissolved in a suitable solvent
such as tetrahydrofuran (THF).

o Addition of Reagent: A solution of tetrabutylammonium fluoride (TBAF) (1.0 M in THF, 1.2
equivalents) is added to the solution at room temperature.
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e Reaction: The reaction mixture is stirred at room temperature, and the progress is monitored
by TLC or LC-MS.

o Work-up: Once the reaction is complete, the solvent is removed under reduced pressure.
The residue is then partitioned between water and an organic solvent (e.g., ethyl acetate).

 Purification: The organic layer is washed with brine, dried over anhydrous sodium sulfate,
filtered, and concentrated. The crude product is purified by flash column chromatography to
afford the deprotected alcohol.

Experimental Workflow Diagram
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A typical experimental workflow for alcohol protection.
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Safety and Handling

Diethylisopropylsilyl trifluoromethanesulfonate is a corrosive and combustible liquid that is
sensitive to moisture and heat. It should be handled with appropriate safety precautions in a
well-ventilated chemical fume hood.

Table 3: GHS Hazard Information

Hazard Description
Pictogram GHSO05 (Corrosion)
Signal Word Danger

H314: Causes severe skin burns and eye
Hazard Statements
damage.

P280: Wear protective gloves/protective
clothing/eye protection/face protection.
P303+P361+P353: IF ON SKIN (or hair): Take
off immediately all contaminated clothing. Rinse
skin with water/shower. P305+P351+P338: IF IN

EYES: Rinse cautiously with water for several

Precautionary Statements

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing.

Handling and Storage

e Handling: Use only under a chemical fume hood.[5] Wear personal protective equipment,
including chemical-resistant gloves, safety goggles, and a lab coat.[5] Avoid breathing vapors
or mists.[5] Do not get in eyes, on skin, or on clothing.[5]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[5] Store
under an inert atmosphere.[5] It is classified under Storage Class 8A for combustible
corrosive hazardous materials.

o Incompatibilities: Incompatible with strong oxidizing agents, strong acids, and strong bases.
[5] It is also moisture-sensitive.
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First Aid Measures

 Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for
breathing. Immediately call a poison center or doctor.

o Skin Contact: In case of skin contact, take off immediately all contaminated clothing and
rinse the skin with water or shower.[5]

o Eye Contact: If in eyes, rinse cautiously with water for several minutes.[5] Remove contact
lenses if present and easy to do, and continue rinsing.[5]

 Ingestion: If swallowed, rinse the mouth. Do NOT induce vomiting.[5]

Conclusion

Diethylisopropylsilyl trifluoromethanesulfonate is a valuable reagent for the protection of
alcohols in organic synthesis. Its high reactivity, coupled with the stability of the resulting silyl
ether under various conditions, makes it a useful tool for the synthesis of complex molecules in
pharmaceutical and materials science research. Due to its corrosive and reactive nature, strict
adherence to safety protocols is essential when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b155940#physical-and-chemical-properties-of-
diethylisopropylsilyl-trifluoromethanesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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